Cas no 140-50-1 (N,N'-1,4-Phenylenebisacetamide)

• Product Name: N,N'-1,4-Phenylenebisacetamide
• CAS No: 140-50-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD00026142
• CID: 82035
• PubChem ID: 87566814
• Update Time: 2025-04-18

N,N'-1,4-Phenylenebisacetamide Chemical and Physical Properties

Names and Identifiers

• N,N'-(p-phenylene)di(acetamide)
• p-Diacetamidobenzene
• NN-1,4-Phenylenebisacetamide
• N,N-Diacetyl-p-phenylenediamine
• N,N-p-Phenylenebisacetamide
• N,N-p-Phenylenebisacetamide, (N,N-Diacetyl-p-phenylene- diamine)
• N,N'-Diacetyl-1,4-phenylenediamine
• N,N'-p-Phenylenebisacetamide
• N.N'-Diacetylphenylenediamine
• 1,4-Bisacetamidobenzene
• 1,4-DIACETAMIDOBENZENE
• 4'-Acetamidoacetanilide
• N,N'-1,4-Phenylenebisacetamide
• N,N'-diacetyl-para-phenylenediamine
• N,N'-DIACETYLPHENYLENEDIAMINE
• p-Phenylenediacetamide
• p-phenylenediamine N,N'-diacetate
• Acetamide,N,N'-p-phenylenebis- (6CI,7CI,8CI)
• 1,4-Diacetylaminobenzene
• N,N'-Diacetyl-p-phenylenediamine
• N-[4-(Acetylamino)phenyl]acetamide
• NSC 401116
• TIMTEC-BB SBB006302
• n,n’-1,4-phenylenebis-acetamid
• Acetamide, N,N'-1,4-phenylenebis-
• N-(4-acetamidophenyl)acetamide
• N,N'-(1,4-Phenylene)diacetamide
• I96A01798W
• NN'-1,4-Phenylenebisacetamide
• NSC401116
• NS00024552
• InChI=1/C10H12N2O2/c1-7(13)11-9-3-5-10(6-4-9)12-8(2)14/h3-6H,1-2H3,(H,11,13)(H,12,14
• NSC-401116
• Maybridge1_006168
• Acetamide,N'-1,4-phenylenebis-
• SDCCGMLS-0064686.P001
• UNII-I96A01798W
• Acetamide,N'-p-phenylenebis-
• EINECS 205-417-3
• HMS559A08
• Oprea1_503482
• CS-0187552
• D0068
• Cambridge id 5135539
• AM9929
• DTXSID2059695
• N-[4-(Acetylamino)phenyl]acetamide #
• FT-0629401
• AKOS000492801
• N-(4-(ACETYLAMINO)PHENYL)ACETAMIDE
• CCRIS 9278
• Q27280599
• SCHEMBL861674
• W-109500
• N,N'-(1,4-Phenylene)bisacetamide
• Oprea1_511954
• N,N'-p-Phenylene-bisacetamide
• 140-50-1
• D84616
• N,N/'-Diacetyl-1,4-phenylenediamine
• KVEDKKLZCJBVNP-UHFFFAOYSA-N
• Acetamide, N,N'-p-phenylenebis-
• AI3-16507
• MFCD00026142
• AS-61349
• N,N''-Diacetyl-1,4-phenylenediamine
• STK019152
• DB-042519
• N,N'-benzene-1,4-diyldiacetamide

• MDL： MFCD00026142
• Inchi： 1S/C10H12N2O2/c1-7(13)11-9-3-5-10(6-4-9)12-8(2)14/h3-6H,1-2H3,(H,11,13)(H,12,14)
• InChI Key： KVEDKKLZCJBVNP-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)NC(C)=O
• BRN： 2806271

Computed Properties

• Exact Mass: 192.09000
• Monoisotopic Mass: 192.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: powder2. density (g/ml, 25/4 ℃)
• Density: 1.2±0.1 g/cm3
• Melting Point: >300°C
• Boiling Point: 483.8±28.0 °C at 760 mmHg
• Flash Point: 219.6±24.2 °C
• Refractive Index: 1.621
• PSA: 58.20000
• LogP: 1.74940
• Solubility: Insoluble
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N,N'-1,4-Phenylenebisacetamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S26-S36/37/39
• RTECS：AC7709500
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides